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Introduction
Biogenic amines (BAs) are low molecular weight organic bases formed by the decarboxylation

of amino acids. They are found in a wide variety of food products and play a significant role in

many physiological processes. However, the consumption of foods with high concentrations of

BAs can lead to adverse health effects. Therefore, the accurate and sensitive detection of BAs

in biological samples is of great importance for food safety, quality control, and in the field of

drug development. This document provides detailed application notes and protocols for the

determination of biogenic amines using the highly sensitive fluorogenic reagent, 3-(4-
carboxybenzoyl)quinoline-2-carboxaldehyde (CBQCA).

CBQCA reacts with primary amines in the presence of a cyanide source to yield highly

fluorescent and stable derivatives that can be quantified using techniques such as High-

Performance Liquid Chromatography (HPLC) with fluorescence detection (FLD) or Capillary

Electrophoresis (CE) with laser-induced fluorescence (LIF) detection.
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The derivatization of biogenic amines with CBQCA is a two-step reaction that occurs in the

presence of cyanide ions. First, the primary amine of the biogenic amine molecule undergoes a

nucleophilic attack on one of the aldehyde groups of CBQCA, forming a Schiff base

intermediate. Subsequently, the cyanide ion attacks the imine carbon, leading to the formation

of a stable and highly fluorescent isoindole derivative.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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